Cas no 1353944-19-0 (4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid)

• Product Name: 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid
• CAS No: 1353944-19-0
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 2091106
• PubChem ID: 66569646
• Update Time: 2025-10-28

4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid
• 4-[(tert-butoxy)carbonyl]-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid
• DB-218323
• 1353944-19-0
• 4-[(2-methylpropan-2-yl)oxycarbonyl]-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid
• 4-(3-Methyl-thiophene-2-carbonyl)-piperazine-1,3-dicarboxylic acid 1-tert-butyl ester
• AKOS024463858
• 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylicacid
• G70349

• MDL： MFCD21098483
• Inchi： 1S/C16H22N2O5S/c1-10-5-8-24-12(10)13(19)18-7-6-17(9-11(18)14(20)21)15(22)23-16(2,3)4/h5,8,11H,6-7,9H2,1-4H3,(H,20,21)
• InChI Key： LDBYOVLWFZJNQL-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(N1CCN(C(=O)OC(C)(C)C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 354.12494298g/mol
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid

Introduction to 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid (CAS No. 1353944-19-0)

4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid (CAS No. 1353944-19-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid is composed of a piperazine ring, a tert-butoxycarbonyl (Boc) protecting group, and a 3-methylthiophene-2-carbonyl moiety. The Boc group is commonly used in organic synthesis to protect the amine functionality, allowing for selective reactions at other sites of the molecule. The 3-methylthiophene-2-carbonyl moiety imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies.

In terms of chemical properties, 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions. However, it is important to note that the Boc protecting group can be selectively removed under acidic conditions, which is a crucial step in many synthetic pathways involving this compound.

The synthesis of 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid typically involves several steps. One common approach is to start with a piperazine derivative, which is then functionalized with the tert-butoxycarbonyl group. Subsequently, the 3-methylthiophene-2-carbonyl moiety is introduced through a coupling reaction. Recent advancements in synthetic methods have led to more efficient and scalable routes for the production of this compound, making it more accessible for research purposes.

In the realm of medicinal chemistry, 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid has shown promise as a lead compound for the development of new drugs. Its structural features make it suitable for targeting specific biological pathways and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease processes. Additionally, its ability to cross cell membranes efficiently has been highlighted in several research papers.

Recent research has also focused on the pharmacological properties of 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid. In vitro studies have shown that it exhibits potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Moreover, its ability to modulate specific signaling pathways involved in cancer progression has been investigated in detail. These findings have paved the way for further preclinical and clinical studies to evaluate its therapeutic potential.

Beyond cancer research, 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid has also been explored for its potential applications in neurodegenerative diseases. Studies have indicated that it can interact with key proteins involved in neurodegeneration, potentially offering new avenues for therapeutic intervention. The compound's ability to cross the blood-brain barrier is particularly noteworthy in this context.

In conclusion, 4-(tert-Butoxycarbonyl)-1-(3-methylthiophene-2-carbonyl)piperazine-2-carboxylic acid (CAS No. 1353944-19-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, highlighting its importance in the quest for novel treatments for various diseases.